Cas no 1805376-34-4 (2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride
• CAS No: 1805376-34-4
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4869982
• Update Time: 2025-05-21

2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-5-4(17(8,15)16)3(12(13)14)2(1-11-5)6(9)10/h1,6H
• InChI Key： UPLDGRGVAKGAFG-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C(F)F)C=1[N+](=O)[O-])Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride

Professional Introduction to 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805376-34-4)

2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride, with the CAS number 1805376-34-4, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a nitro group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

Thechloro group in the molecule enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more intricate molecular architectures. Additionally, thenitro group serves as a versatile handle for reduction to amine functionalities or for diazotization reactions, opening up numerous synthetic pathways. Thedifluoromethyl group is known for its metabolic stability and lipophilicity, which are desirable traits in drug candidates as they can improve pharmacokinetic properties such as bioavailability and half-life.

In recent years, 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride has been explored in several cutting-edge research areas. One notable application is in the development of novel antiviral agents. The structural features of this compound make it an excellent scaffold for designing molecules that can interact with viral enzymes or receptors. For instance, studies have shown that derivatives of this compound can inhibit the replication of certain RNA viruses by targeting their polymerase enzymes. Thesulfonyl chloride moiety further enhances its potential as a pharmacophore by providing a site for further derivatization into more complex structures with improved binding affinity.

The agrochemical industry has also benefited from the use of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride. Its incorporation into pesticide formulations has led to the development of more effective and selective herbicides and insecticides. Thedifluoromethyl group plays a crucial role in enhancing the bioactivity of these agrochemicals by improving their stability against environmental degradation. Furthermore, thechloro andnitro groups allow for further chemical modifications that can fine-tune the properties of these compounds, such as their spectrum of activity and environmental persistence.

Advances in computational chemistry have further expanded the utility of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride. Molecular modeling studies have revealed that this compound can act as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. By understanding the electronic properties and interactions of this molecule, researchers can predict its behavior in various reaction conditions and optimize synthetic routes accordingly. This computational approach not only saves time but also reduces the need for experimental trials, making drug discovery more efficient.

The synthesis of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the nitration of a pyridine precursor followed by chlorination and subsequent introduction of the difluoromethyl group. Each step must be carefully monitored to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled researchers to achieve these transformations with greater efficiency and less waste, aligning with green chemistry principles.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse functionalities. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.